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Compound of Interest

Compound Name: Arsenic(3+)

CAS No.: 22541-54-4

Cat. No.: B1216213

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of the chemical properties and

reactivity of arsenous acid. It is intended to serve as a core reference for professionals in

research and development who work with or encounter this compound. The document details

its physicochemical characteristics, reactivity profiles, and standard experimental

methodologies, supported by structured data and visual diagrams to facilitate understanding.

Core Chemical Properties
Arsenous acid is an inorganic compound that exists in aqueous solutions.[1][2][3] While it has

the formula H₃AsO₃, it is more accurately described structurally as As(OH)₃.[1] It has not been

isolated as a pure material, but it is significant as the product of the hydrolysis of arsenic

trioxide in water.[1][2][3] As(OH)₃ is a pyramidal molecule with three hydroxyl groups bonded to

a central arsenic atom.[1][2][3]
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The fundamental properties of arsenous acid are summarized in the table below for easy

reference and comparison.

Property Value Source(s)

Chemical Formula H₃AsO₃ or As(OH)₃ [1][2]

Molar Mass 125.94 g/mol [1][2][3]

Appearance
Exists only in aqueous

solutions
[1][3]

pKa₁ 9.23 - 9.29 [1][4][5][6]

pKa₂ 12.13 [4][6]

pKa₃ 13.40 [4][6]

Standard Redox Potential (E⁰)
+0.56 V (for H₃AsO₄ + 2H⁺ +

2e⁻ ⇌ H₃AsO₃ + H₂O)
[4][7]

Solubility of As₂O₃ in Water 21 g/L at 25°C (forms H₃AsO₃) [4]

Reactivity Profile
The chemical behavior of arsenous acid is characterized by its weak acidic nature, its

participation in redox reactions, and its high affinity for certain functional groups, which is

central to its toxicological profile.

Acid-Base Reactivity
Arsenous acid is a weak triprotic acid that dissociates in water.[1][2] The addition of a base

deprotonates the acid, forming arsenite ions in a stepwise manner.[1][2][4]

H₃AsO₃ ⇌ H⁺ + H₂AsO₃⁻ (pKa₁ ≈ 9.2)

H₂AsO₃⁻ ⇌ H⁺ + HAsO₃²⁻ (pKa₂ ≈ 12.1)

HAsO₃²⁻ ⇌ H⁺ + AsO₃³⁻ (pKa₃ ≈ 13.4)
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Due to its amphoteric nature, it can also react with strong acids like HCl to form arsenic

trihalides, such as arsenic trichloride (AsCl₃).[1]

Redox Reactions
Arsenic in arsenous acid exists in the +3 oxidation state and is readily oxidized to the +5 state

(arsenic acid, H₃AsO₄).[3][8]

Oxidation: Strong oxidizing agents, including concentrated nitric acid, can convert arsenous

acid to arsenic acid.[8][9] A historically and analytically significant reaction is its quantitative

oxidation by iodine in a slightly alkaline solution, which is reversible and pH-dependent.[10]

[11] H₃AsO₃ + I₂ + H₂O ⇌ H₃AsO₄ + 2H⁺ + 2I⁻[10]

Reduction: In the presence of strong reducing agents (e.g., Zn/HCl), arsenous acid is

reduced to arsine (AsH₃), a highly toxic gas. This reaction is the basis of the historical Marsh

test for arsenic detection.[12]

Coordination Chemistry and Thiol Reactivity
A critical aspect of arsenous acid's reactivity is its interaction with sulfhydryl (thiol) groups. The

trivalent arsenic atom has a high affinity for thiols, particularly vicinal thiols found in proteins

and enzymes.[13][14][15] This binding can form stable covalent bonds, leading to the inhibition

of critical enzymes (e.g., pyruvate dehydrogenase) and disruption of cellular signaling

pathways.[16][17] This mechanism is a primary contributor to its toxicity.[13][15] The

coordination chemistry of arsenous acid itself is less explored, but complexes with metals like

nickel and palladium have been characterized.[18][19]

Experimental Protocols
The following sections detail standardized methodologies for characterizing arsenous acid.

Protocol: Determination of pKa₁ by Potentiometric
Titration
This protocol describes the determination of the first acid dissociation constant (pKa₁) of

arsenous acid using potentiometric titration.
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Materials:

0.1 M Arsenous acid solution (prepared from As₂O₃)

Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

Calibrated pH meter and electrode

Magnetic stirrer and stir bar

50 mL burette

250 mL beaker

Methodology:

Preparation: Pipette 100 mL of the 0.1 M arsenous acid solution into the 250 mL beaker. Add

the magnetic stir bar.

Setup: Place the beaker on the magnetic stirrer and immerse the calibrated pH electrode into

the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

Initial Measurement: Begin stirring at a moderate, constant speed. Record the initial pH of

the solution.

Titration: Add the 0.1 M NaOH titrant from the burette in small increments (e.g., 0.5–1.0 mL).

After each addition, allow the pH reading to stabilize before recording the pH and the total

volume of NaOH added.

Equivalence Point: As the pH begins to change more rapidly, reduce the increment volume

(e.g., 0.1-0.2 mL) to precisely map the equivalence point region.

Completion: Continue the titration until the pH has plateaued well past the first equivalence

point.

Analysis: Plot the recorded pH values against the volume of NaOH added. The first

equivalence point is the point of maximum slope on the curve. The half-equivalence point is
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the volume of NaOH that is half of the volume at the equivalence point. The pH at the half-

equivalence point is equal to the pKa₁.[20]

Preparation

Titration Process
Data Analysis

Prepare 0.1 M
Arsenous Acid

Pipette 100 mL
Arsenous Acid

Standardize 0.1 M
NaOH Solution

Calibrate pH Meter

Titrate with NaOH
in Increments

Record pH vs.
Volume Added

Plot Titration Curve
(pH vs. Volume)

 Repeat Identify Equivalence
Point (V_eq)

Determine pH at
1/2 V_eq

Result:
pH = pKa₁

Click to download full resolution via product page

Caption: Workflow for pKa determination via potentiometric titration.

Protocol: Quantification by Redox Titration with Iodine
This protocol details the determination of arsenous acid concentration via iodometric titration.

Materials:

Arsenous acid solution (analyte)

Standardized 0.1 N Iodine (I₂) solution

Sodium bicarbonate (NaHCO₃)

1% Starch indicator solution

Burette and Erlenmeyer flask
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Methodology:

Sample Preparation: Pipette a known volume (e.g., 25 mL) of the arsenous acid solution into

an Erlenmeyer flask.

Buffering: Add approximately 1 g of sodium bicarbonate to the flask and swirl to dissolve.

This maintains a slightly alkaline pH (pH > 8), which is crucial for the reaction to proceed

quantitatively to the right.[10][21]

Indicator: Add 2-3 mL of the starch indicator solution. The solution will be colorless.

Titration: Titrate the sample with the standardized 0.1 N iodine solution. Swirl the flask

continuously.

Endpoint: The endpoint is reached upon the first appearance of a persistent, deep blue-black

color, which results from the formation of the starch-iodine complex.

Calculation: Record the volume of iodine solution used. Calculate the concentration of

arsenous acid based on the 1:1 stoichiometry of the reaction.

Interaction with Cellular Signaling Pathways
The reactivity of arsenous acid with protein thiols is a primary mechanism of its biological and

toxicological effects. This interaction can inhibit enzymes and disrupt critical cellular signaling

cascades, including the MAPK and PI3K/Akt pathways, ultimately leading to effects like

oxidative stress, apoptosis, and carcinogenesis.[13][22][23][24]
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Caption: Mechanism of arsenous acid toxicity via protein thiol binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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